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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(Methoxycarbonyl)-L-tert-leucine is a pivotal chiral building block, classified as an amino

acid derivative. Its significance in the pharmaceutical industry, particularly in antiviral drug

development, is well-established. This non-proteinogenic amino acid serves as a crucial

intermediate in the synthesis of several complex active pharmaceutical ingredients (APIs), most

notably the HIV protease inhibitor Atazanavir.[1] Its sterically hindered tert-butyl group plays a

critical role in directing stereoselective transformations, making it an invaluable tool in

asymmetric synthesis. This guide provides an in-depth overview of its chemical identity,

properties, synthesis, and applications.

Chemical Identity and Properties
N-(Methoxycarbonyl)-L-tert-leucine is a white solid, soluble in organic solvents such as ethyl

acetate and methanol.[1] Below is a summary of its key identifiers and physicochemical

properties.

Identifiers and Synonyms
The compound is registered under CAS number 162537-11-3.[1][2] A comprehensive list of its

synonyms is provided in the table below.
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Table 1: Synonyms and Identifiers for N-

(Methoxycarbonyl)-L-tert-leucine

Systematic Name
(2S)-2-(methoxycarbonylamino)-3,3-

dimethylbutanoic acid[1][2]

CAS Number 162537-11-3[1][2]

Molecular Formula C8H15NO4[1][2]

IUPAC Name
(2S)-2-(methoxycarbonylamino)-3,3-

dimethylbutanoic acid[2]

Other Synonyms

n-(methoxycarbonyl)-l-tert-leucine, L-Valine, N-

(methoxycarbonyl)-3-methyl-, N-

(Methoxycarbonyl)-3-methyl-L-valine,

Methoxycarbonyl-L-tert-leucine, (S)-2-

((Methoxycarbonyl)amino)-3,3-dimethylbutanoic

acid, Atazanavir Related Compound A[1][2]

Physicochemical Properties
A compilation of the key physicochemical properties is presented in the following table.

Table 2: Physicochemical Properties of N-

(Methoxycarbonyl)-L-tert-leucine

Molecular Weight 189.21 g/mol [1][2]

Appearance White to off-white solid[1]

Melting Point 109 °C[1]

Boiling Point 320.9±25.0 °C (Predicted)[1]

Density 1.126±0.06 g/cm³ (Predicted)[1]

Solubility Soluble in ethyl acetate and methanol[1]

pKa 4.46±0.10 (Predicted)[1]
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and quality control of N-
(Methoxycarbonyl)-L-tert-leucine. The available data is summarized below.

Table 3: Spectroscopic Data for N-

(Methoxycarbonyl)-L-tert-leucine

¹H NMR (300MHz, CDCl₃)
δ 5.25 (d, 1H, J=10.5Hz), 4.19 (d, 1H, J=9.6Hz),

3.70 (s, 3H), 1.03 (s, 9H)[1]

Mass Spectrum [M-1]⁻ 188 (100%)[1]

Infrared (KBr, cm⁻¹)
3379, 2974, 1727, 1688, 1546, 1466, 1332,

1263, 1211, 1070, 1034, 1018, 843, 696[1]

Experimental Protocols
Synthesis of N-(Methoxycarbonyl)-L-tert-leucine
The following protocol outlines a common laboratory-scale synthesis of N-(Methoxycarbonyl)-
L-tert-leucine from L-tert-leucine.[1]

Step 1: Dissolution and Cooling

Dissolve L-tert-leucine (5.0 g, 38.6 mmol) in a mixture of dioxane (20 ml) and 2N sodium

hydroxide solution (62 ml).

Adjust the pH of the solution to between 8 and 9.

Cool the mixture to 0°C in an ice bath.

Step 2: Acylation

Add methyl chloroformate (5.88 ml, 76.33 mmol) dropwise to the stirred solution at 0°C.

After the addition is complete, warm the reaction mixture to 60°C.

Maintain stirring at 60°C for 18 hours.
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Step 3: Work-up and Isolation

Cool the reaction mixture to room temperature.

Extract the mixture with dichloromethane (DCM) to remove unreacted methyl chloroformate

and other non-polar impurities, retaining the aqueous layer.

Acidify the aqueous layer to an acidic pH using 1N hydrochloric acid.

Extract the acidified aqueous layer with ethyl acetate.

Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄).

Concentrate the organic phase under reduced pressure to yield the crude product.

Step 4: Purification

Stir the crude product in hexane to induce precipitation/crystallization.

Filter the resulting white solid to obtain pure N-methoxycarbonyl-L-tert-leucine.

The reported yield for this procedure is quantitative (8.5 g).[1]
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Caption: Synthetic workflow for N-(Methoxycarbonyl)-L-tert-leucine.
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Applications in Drug Development
The primary application of N-(Methoxycarbonyl)-L-tert-leucine is as a key intermediate in the

synthesis of the HIV protease inhibitor, Atazanavir.[1] In the synthesis of Atazanavir, N-
(methoxycarbonyl)-L-tert-leucine is coupled with a hydrazine derivative. This step is crucial

for introducing the characteristic side chain of the final drug molecule. The bulky tert-leucine

moiety is known to contribute to the binding affinity and pharmacokinetic profile of Atazanavir.
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Caption: Role of N-(Methoxycarbonyl)-L-tert-leucine in Atazanavir synthesis.

Conclusion
N-(Methoxycarbonyl)-L-tert-leucine is a fundamentally important molecule in medicinal

chemistry and process development. Its well-defined synthesis and crucial role as a building

block for complex pharmaceuticals like Atazanavir underscore its value to the scientific

community. The data and protocols presented in this guide are intended to support researchers

in their efforts to utilize this versatile compound in the discovery and development of new

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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